(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione
Overview
Description
(Z)-5-(3,4-Dihydroxybenzylidene)thiazolidine-2,4-dione, also known as DHBT, is a synthetic compound that is widely used in the field of chemistry and biochemistry. Its unique properties make it a valuable tool for a wide range of applications, including synthesis, drug design, and biological research. DHBT is a highly versatile compound that has been used in a variety of fields, including pharmaceuticals, cosmetics, and food processing.
Scientific Research Applications
(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione has been used in a variety of scientific research applications, including drug design and synthesis, biochemistry, and molecular biology. In drug design, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is used to synthesize novel compounds that can be used to treat a variety of diseases. In biochemistry, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is used to study the structure and function of proteins, as well as to create new enzymes and proteins. In molecular biology, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is used to study the structure and function of DNA and RNA molecules. (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is also used to study the structure and function of enzymes, hormones, and other molecules involved in metabolic pathways.
Mechanism of Action
The mechanism of action of (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is not fully understood. However, it is believed that (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione binds to specific proteins and enzymes, altering their structure and function. This binding can lead to the inhibition or activation of certain metabolic pathways, which can result in changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione are not fully understood. However, studies have shown that (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione can affect the activity of certain enzymes and proteins, leading to changes in metabolic pathways. For example, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. Inhibition of COX-2 can lead to decreased inflammation and pain. (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione has also been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can improve cognitive function.
Advantages and Limitations for Lab Experiments
(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione has several advantages for laboratory experiments. It is a highly soluble compound, making it easy to use in a wide range of experiments. It is also relatively inexpensive, making it cost-effective for most applications. Additionally, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is a highly versatile compound, making it suitable for a variety of experiments.
However, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione also has several limitations. It is a highly reactive compound, which can make it difficult to work with in certain experiments. Additionally, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is not always stable in the presence of certain chemicals, which can limit its use in certain experiments. Finally, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione can be toxic if ingested, so it is important to take proper safety precautions when working with it.
Future Directions
The future of (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione is promising, as it has a wide range of potential applications. (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione could be used to create novel drugs for the treatment of various diseases, as well as to study the structure and function of proteins and enzymes. Additionally, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione could be used to create new enzymes and proteins, as well as to study the structure and function of DNA and RNA molecules. Finally, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione could be used to study the structure and function of hormones and other molecules involved in metabolic pathways. With further research, (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione could become an invaluable tool for scientists in a variety of fields.
Synthesis Methods
(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione can be synthesized through a number of methods, including the reductive amination of 3,4-dihydroxybenzaldehyde with thioglycolic acid, the oxidation of 5-amino-2,4-thiazolidinedione with hydrogen peroxide, and the condensation of 3,4-dihydroxybenzaldehyde with thioglycolic acid. The most common method of synthesis is the reductive amination of 3,4-dihydroxybenzaldehyde with thioglycolic acid, which yields (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione in a single step. This method is simple, efficient, and cost-effective, making it the preferred choice for most applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione involves the condensation of 3,4-dihydroxybenzaldehyde with thiazolidine-2,4-dione in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "3,4-dihydroxybenzaldehyde", "thiazolidine-2,4-dione", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3,4-dihydroxybenzaldehyde (1.0 equiv) and thiazolidine-2,4-dione (1.0 equiv) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalytic amount of a suitable catalyst such as p-toluenesulfonic acid or triethylamine.", "Step 3: Heat the reaction mixture at reflux temperature for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent such as ethanol or methanol to remove any impurities.", "Step 6: Dry the product under vacuum to obtain the desired (Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione." ] } | |
CAS RN |
99073-32-2 |
Product Name |
(Z)-5-(3,4-dihydroxybenzylidene)thiazolidine-2,4-dione |
Molecular Formula |
C10H7NO4S |
Molecular Weight |
237.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
